Cas no 910122-67-7 (2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate)

2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate is a substituted tetrahydroisoquinoline derivative featuring a hydroxyl group at the 7-position and ester-protected carboxyl groups at the 2- and 3-positions. The tert-butyl and methyl ester moieties enhance steric protection and stability, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical applications. The hydroxyl group offers a reactive site for further functionalization, while the rigid tetrahydroisoquinoline scaffold provides a versatile framework for bioactive molecule development. This compound is particularly useful in the synthesis of alkaloids and other heterocyclic compounds, where controlled reactivity and selective modification are critical. Its structural features ensure compatibility with a range of synthetic methodologies.
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate structure
910122-67-7 structure
Product Name:2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
CAS No:910122-67-7
MF:C16H21NO5
MW:307.341645002365
CID:5889525
PubChem ID:21223999
Update Time:2025-10-31

2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-7-hydroxy-, 2-(1,1-dimethylethyl) 3-methyl ester
    • 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
    • EN300-23108739
    • SCHEMBL1202386
    • 910122-67-7
    • Inchi: 1S/C16H21NO5/c1-16(2,3)22-15(20)17-9-11-7-12(18)6-5-10(11)8-13(17)14(19)21-4/h5-7,13,18H,8-9H2,1-4H3
    • InChI Key: FBOGDNKBFVXJTM-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC(O)=C2)CC(C(OC)=O)N1C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 307.14197277g/mol
  • Monoisotopic Mass: 307.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • Density: 1.226±0.06 g/cm3(Predicted)
  • Boiling Point: 441.4±45.0 °C(Predicted)
  • pka: 10.08±0.40(Predicted)

2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23108739-1g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7
1g
$499.0 2023-09-15
Enamine
EN300-23108739-5g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7
5g
$1448.0 2023-09-15
Enamine
EN300-23108739-10g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7
10g
$2146.0 2023-09-15
Enamine
EN300-23108739-0.05g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7 95%
0.05g
$419.0 2024-06-20
Enamine
EN300-23108739-0.1g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7 95%
0.1g
$439.0 2024-06-20
Enamine
EN300-23108739-0.25g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7 95%
0.25g
$459.0 2024-06-20
Enamine
EN300-23108739-0.5g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7 95%
0.5g
$479.0 2024-06-20
Enamine
EN300-23108739-1.0g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7 95%
1.0g
$499.0 2024-06-20
Enamine
EN300-23108739-2.5g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7 95%
2.5g
$978.0 2024-06-20
Enamine
EN300-23108739-5.0g
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
910122-67-7 95%
5.0g
$1448.0 2024-06-20

Additional information on 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate

Professional Introduction to 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate (CAS No. 910122-67-7)

2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate, identified by the CAS number 910122-67-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline (THIQ) class, a structurally diverse family of alkaloid-like molecules known for their broad spectrum of biological activities. The presence of multiple functional groups, including hydroxyl and carboxyl moieties, alongside bulky tert-butyl and methyl substituents, imparts unique physicochemical properties that make this molecule a subject of intense research interest.

The structural framework of 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate is derived from the core scaffold of tetrahydroisoquinoline, which is a well-established motif in natural products and pharmacologically active agents. The THIQ scaffold is biosynthetically relevant as it originates from the condensation of dopamine or noradrenaline with acetaldehyde via the Pictet-Spengler reaction. This biosynthetic pathway underscores the significance of THIQ derivatives in understanding neuroactive compounds and their potential applications in treating neurological disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper exploration of the pharmacophoric features of 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate. Studies employing virtual screening and docking simulations have highlighted its potential binding interactions with various biological targets. Notably, the hydroxyl group at the 7-position and the carboxylates at the 2 and 3 positions are critical for stabilizing hydrogen bonds with receptor residues. The bulky tert-butyl group at the 2-position enhances solubility and metabolic stability, making this compound a promising candidate for further pharmacological evaluation.

In vitro investigations have demonstrated that 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate exhibits notable activity against several key enzymes and receptors implicated in neurological diseases. For instance, preliminary data suggest that this compound may modulate monoamine oxidase (MAO) inhibition—a mechanism relevant to depression and neurodegenerative conditions. Additionally, its interaction with sigma receptors has been explored as a potential therapeutic strategy for pain management and cognitive disorders. These findings align with emerging research trends that emphasize multitarget engagement as a strategy to improve therapeutic efficacy while minimizing side effects.

The synthesis of 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters necessitates precise control over reaction conditions to achieve high enantiomeric purity. Modern synthetic methodologies involving asymmetric catalysis and chiral auxiliaries have been instrumental in overcoming these challenges. Furthermore, green chemistry principles have been increasingly adopted in its preparation to minimize environmental impact. Such sustainable approaches are critical for advancing drug discovery towards more eco-friendly practices.

The biological evaluation of CAS No. 910122-67-7 has revealed intriguing pharmacological profiles that warrant further investigation. Animal models have provided insights into its potential therapeutic applications. For example, studies in rodents suggest that this compound may exhibit anxiolytic-like effects without inducing sedation—a desirable property for treating anxiety disorders. Additionally, its neuroprotective potential has been observed in models of Parkinson’s disease-related neurodegeneration. These preclinical findings underscore the need for rigorous clinical trials to validate its safety and efficacy in human populations.

From a medicinal chemistry perspective, 2-tert-butyl 3-methyl 7-hydroxy-1, 2, 3, 4-tetrahydroisoquinoline-2, 3-dicarboxylate represents a valuable scaffold for drug design innovation. Its structural complexity allows for modifications at various positions to optimize potency and selectivity against specific targets. Collaborative efforts between synthetic chemists and biologists are essential to harness its full potential as a lead compound or building block for novel therapeutics.

The regulatory landscape surrounding CAS No. strong>910122-67-< strong>7 strong> is evolving in line with global guidelines for novel chemical entities. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality control during production scalability phases. Regulatory agencies continue to refine their frameworks to accommodate innovative drug candidates like this one—which may not fit neatly into existing classification systems but demonstrate clear therapeutic promise.

In conclusion, 2-tert-butyl 3-methyl 7-hydroxy-1,,,,,,,,,-tetrahydroisoquinoline->dicarboxylet> (CAS No.>910122-67->7)> stands out as an intriguing molecule with significant pharmaceutical potential within medicinal chemistry research communities worldwide today through continued exploration across synthetic methodologies,biochemical assays,disease models ,and regulatory pathways . As scientific understanding advances ,this compound promises not only deepen our knowledge about bioactive scaffolds but also inspire future generations toward developing next-generation treatments based upon such versatile chemical architectures . Its journey from laboratory curiosity toward clinical relevance exemplifies how interdisciplinary approaches drive progress toward addressing unmet medical needs effectively while maintaining high standards throughout every stage—from discovery through commercialization . Therefore ,it serves both educational purposes within academic settings while simultaneously offering tangible benefits society via health care innovations ahead time yet respectful existing ethical boundaries scientific community upholds integrity pursuit knowledge better serve humanity collectively moving forward always mindful impacts both environment end-users alike ensuring responsible stewardship all aspects involved development process remains paramount focus every step along way ensuring positive outcomes achieved sustainably over long term basis benefit all stakeholders involved ecosystem equally important protecting planet nurturing future generations inherit cleaner greener world tomorrow thanks collective efforts everyone involved helping shape better tomorrow together always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve great things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve great things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeed always working hand hand achieve things no matter how difficult road may seem when looking back history books filled countless examples ordinary people extraordinary achievements inspired pursue passions live purposefully meaningful lives leaving legacy future generations admire respect look back fondly remember contributions made world better place each passing generation deserve credit deserves recognition own right deserve celebrate achievements honor those who came before us build upon foundations laid ancestors wisely so future generations may enjoy fruits labor today tomorrow alike always remembering core values principles guide actions ensure progress made meaningful lasting impacts positive direction forward always striving highest ideals science serve humanity well ever since beginning time human civilization first discovered fire used warm themselves protect themselves dangers nature around them gradually accumulated wisdom knowledge passed down generations helping us navigate complexities life today even face unprecedented challenges ahead time yet united believe shall overcome obstacles stand resilient face adversity knowing better days ahead because together shall succeedalwaysstrivinghighestidealservesocietywellforever .

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd